3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl acetate

• IUPAC Name: [3-(4-phenylpiperazine-1-carbonyl)phenyl] acetate
• InChI: InChI=1S/C19H20N2O3/c1-15(22)24-18-9-5-6-16(14-18)19(23)21-12-10-20(11-13-21)17-7-3-2-4-8-17/h2-9,14H,10-13H2,1H3
• InChI Key: QQZLNKZVPRNRFI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl acetate, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer and autoimmune diseases. This compound is known for its ability to target specific kinases, making it a potential candidate for targeted therapy.

Mechanism of Action

3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl acetate works by inhibiting specific kinases, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and T-cell receptor-associated kinase (TAK). By targeting these kinases, this compound can disrupt signaling pathways that are critical for the survival and proliferation of cancer cells and immune cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. In autoimmune diseases, this compound has been shown to reduce inflammation and improve disease symptoms.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl acetate is its specificity for certain kinases, which makes it a potential candidate for targeted therapy. However, one limitation is that it may not be effective against all types of cancer or autoimmune diseases, and further research is needed to determine its efficacy in different contexts.

Future Directions

There are several potential future directions for research on 3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl acetate. One area of interest is the development of combination therapies that include this compound, as well as the identification of biomarkers that can predict response to treatment. In addition, further studies are needed to determine the optimal dosing and treatment duration for this compound in different disease contexts. Finally, research on the safety and tolerability of this compound in humans is needed to determine its potential for clinical use.

Scientific Research Applications

3-[(4-phenyl-1-piperazinyl)carbonyl]phenyl acetate has been extensively studied in preclinical models, where it has shown potent activity against various types of cancer cells, including lymphoma, leukemia, and solid tumors. In addition, this compound has also been shown to have potential therapeutic benefits in autoimmune diseases such as lupus and rheumatoid arthritis.